1-[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanamine hydrochloride
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Overview
Description
1-[3,3-Difluoro-1-(methoxymethyl)cyclobutyl]methanamine hydrochloride is a chemical compound with potential applications in various fields, including medicinal chemistry and materials science. It is characterized by the presence of a cyclobutyl ring substituted with difluoro and methoxymethyl groups, and an amine group that is protonated to form the hydrochloride salt.
Preparation Methods
The synthesis of 1-[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanamine hydrochloride typically involves multiple steps:
Formation of the Cyclobutyl Ring: The cyclobutyl ring can be synthesized through a involving appropriate precursors.
Introduction of Difluoro and Methoxymethyl Groups: The difluoro and methoxymethyl groups are introduced through selective fluorination and methylation reactions.
Formation of Hydrochloride Salt: The final step involves the protonation of the amine group with hydrochloric acid to form the hydrochloride salt.
Industrial production methods may involve optimization of these steps to improve yield and purity, as well as the use of scalable reaction conditions.
Chemical Reactions Analysis
1-[3,3-Difluoro-1-(methoxymethyl)cyclobutyl]methanamine hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amine group, using reagents such as alkyl halides or acyl chlorides.
The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
1-[3,3-Difluoro-1-(methoxymethyl)cyclobutyl]methanamine hydrochloride has several scientific research applications:
Medicinal Chemistry: The compound can be used as a building block for the synthesis of pharmaceutical agents, particularly those targeting neurological disorders.
Materials Science: It can be utilized in the development of novel materials with unique properties, such as fluorinated polymers.
Biological Research: The compound may serve as a probe or ligand in biochemical studies to investigate molecular interactions and pathways.
Mechanism of Action
The mechanism of action of 1-[3,3-difluoro-1-(methoxymethyl)cyclobutyl]methanamine hydrochloride involves its interaction with specific molecular targets. The difluoro and methoxymethyl groups may enhance its binding affinity and selectivity towards certain receptors or enzymes. The amine group can participate in hydrogen bonding and electrostatic interactions, contributing to its overall activity.
Comparison with Similar Compounds
1-[3,3-Difluoro-1-(methoxymethyl)cyclobutyl]methanamine hydrochloride can be compared with other similar compounds, such as:
1-[3,3-Difluoro-1-(hydroxymethyl)cyclobutyl]methanamine hydrochloride: This compound has a hydroxymethyl group instead of a methoxymethyl group, which may affect its reactivity and biological activity.
1-[3,3-Difluoro-1-(methyl)cyclobutyl]methanamine hydrochloride: The presence of a methyl group instead of a methoxymethyl group can influence its chemical properties and applications.
The unique combination of difluoro and methoxymethyl groups in this compound distinguishes it from these similar compounds, potentially offering distinct advantages in specific applications.
Properties
CAS No. |
2680539-81-3 |
---|---|
Molecular Formula |
C7H14ClF2NO |
Molecular Weight |
201.6 |
Purity |
95 |
Origin of Product |
United States |
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